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Compound of Interest

Compound Name: Methoxytrimethylsilane

Cat. No.: B155595

For Researchers, Scientists, and Drug Development Professionals: Your trusted resource for
ensuring laboratory safety and operational excellence.

This guide provides essential, immediate safety and logistical information for the handling and
disposal of Methoxytrimethylsilane. By following these procedural, step-by-step instructions,
you can mitigate risks and ensure a safe laboratory environment.

Key Physical and Chemical Properties of
Methoxytrimethylsilane

Understanding the properties of Methoxytrimethylsilane is the first step toward safe handling.
The following table summarizes its key quantitative data.
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Property Value Source
Molecular Formula C4H120Si [1112]
Molecular Weight 104.22 g/mol [2]
Boiling Point 55-58 °C (131 - 136.4 °F) [31[4]

. -11°C (12.2 °F) to -20 °C (-4
Flash Point [3][5]
°F) (closed cup)

Density 0.756 g/mL at 25 °C [2][4]

Vapor Pressure 76 mmHg at 25 °C [2][3]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is paramount when working with
Methoxytrimethylsilane to prevent exposure and accidents.

Preparation and Engineering Controls

o Ventilation: Always handle Methoxytrimethylsilane in a well-ventilated area, preferably
within a certified chemical fume hood.[1] Facilities should be equipped with an eyewash
station and a safety shower in the immediate vicinity of the handling area.[3][6]

« Ignition Sources: Before handling, ensure that all potential ignition sources, such as heat,
sparks, and open flames, are eliminated from the area.[3][7] Use of spark-proof tools and
explosion-proof equipment is mandatory.[3][6]

e Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that all
containers and transfer equipment are properly grounded and bonded.[3][6]

Personal Protective Equipment (PPE)

Appropriate PPE is your last line of defense against chemical exposure. The following PPE
should be worn at all times when handling Methoxytrimethylsilane:
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o Eye Protection: Wear chemical splash goggles or a face shield that complies with OSHA's
eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[3][6]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Neoprene or nitrile rubber gloves are
recommended.[8]

o Lab Coat: A flame-resistant lab coat or appropriate protective clothing should be worn to
prevent skin contact.[3][6]

e Respiratory Protection: In situations where workplace conditions warrant respirator use, a
respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149 must be followed.[6]

Handling and Transfer

o Container Handling: Keep the container tightly closed when not in use.[2][3] Handle empty
containers with care as they may retain product residue (liquid and/or vapor) and can be
dangerous.[6]

o Transfer: When transferring Methoxytrimethylsilane, use only non-sparking tools.[8][9]
Avoid contact with eyes, skin, and clothing.[6] Avoid breathing vapor or mist.[6]

Storage

o Location: Store Methoxytrimethylsilane in a cool, dry, well-ventilated area designated for
flammable liquids.[3][6]

o Conditions: Keep the container tightly closed and store it under an inert atmosphere.[2][3]
The substance is moisture-sensitive.[3]

¢ Incompatibilities: Keep away from incompatible substances such as strong oxidizing agents
and strong acids.[3]

Emergency and Disposal Plan
Emergency First Aid Procedures
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In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[6]

Inhalation: Remove the individual from exposure and move to fresh air immediately. If not
breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical aid.[6]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Accidental Release Measures (Spill Response)

A prompt and proper response to a spill is crucial to prevent a larger incident.

Evacuate and Isolate: Immediately evacuate all personnel from the spill area and remove all
sources of ignition.[7][10]

Ventilate: Ensure the area is well-ventilated.[6]

Containment: Wearing the appropriate PPE, contain the spill using an inert absorbent
material such as vermiculite, sand, or earth.[6][10]

Collection: Use a spark-proof tool to collect the absorbed material and place it into a suitable,
closed container for disposal.[2][6]

Decontamination: Clean the spill area thoroughly.

Below is a workflow diagram for handling a Methoxytrimethylsilane spill.
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Workflow for Methoxytrimethylsilane Spill Response

Evacuate Area &
Remove Ignition Sources

:

Assess Spill Size &
Don Appropriate PPE
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Decontaminate Spill Area
& Report Incident

Click to download full resolution via product page

Workflow for Methoxytrimethylsilane Spill Response.

Disposal Plan

Proper disposal of Methoxytrimethylsilane and its contaminated waste is a legal and ethical
responsibility to protect the environment and public health.
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» Waste Identification: Methoxytrimethylsilane is considered a hazardous waste due to its
flammability.[2]

» Containerization: Collect waste Methoxytrimethylsilane and any contaminated materials
(e.g., absorbent, gloves) in a suitable, closed, and properly labeled container.[2][11] The
label should clearly indicate "Hazardous Waste" and the contents.

o Storage: Store the hazardous waste container in a designated, well-ventilated area, away
from ignition sources and incompatible materials, pending disposal.[11]

» Disposal: Arrange for the disposal of the hazardous waste through a licensed waste disposal
company.[2][9] Do not dispose of Methoxytrimethylsilane down the drain or in the regular
trash.[11] All disposal activities must be in accordance with local, state, and federal
regulations.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Methoxytrimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155595#personal-protective-equipment-for-handling-
methoxytrimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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